Cas no 115595-01-2 (1-Azabicyclo[3.2.1]octane-6-carboxylicacid, (1R,5R,6R)-rel-)

• Product Name: 1-Azabicyclo[3.2.1]octane-6-carboxylicacid, (1R,5R,6R)-rel-
• CAS No: 115595-01-2
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 130824
• PubChem ID: 19848728
• Update Time: 2025-04-19

1-Azabicyclo[3.2.1]octane-6-carboxylicacid, (1R,5R,6R)-rel- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[3.2.1]octane-6-carboxylicacid, (1R,5R,6R)-rel-
• 1-Azabicyclo[3.2.1]octane-6-carboxylicacid,exo-(9CI)
• SCHEMBL10569876
• 1-azabicyclo[3.2.1]octane-6-carboxylic acid
• 115595-01-2

• Inchi： 1S/C8H13NO2/c10-8(11)7-5-9-3-1-2-6(7)4-9/h6-7H,1-5H2,(H,10,11)
• InChI Key： BUGBUWJBMDGXDQ-UHFFFAOYSA-N
• SMILES： OC(C1CN2CCCC1C2)=O

Computed Properties

• Exact Mass: 155.09500
• Monoisotopic Mass: 155.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• PSA: 40.54000
• LogP: 0.35070